Cas no 1219972-56-1 (3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride
• CAS No: 1219972-56-1
• MF: C₁₁H₁₃Cl₄NO
• MW: 317.039019346237
• CID: 1078019
• PubChem ID: 56830094
• Update Time: 2025-08-04

3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4,5-Trichlorophenoxy)methyl]pyrrolidine hydrochloride
• 3-((2,4,5-Trichlorophenoxy)methyl)pyrrolidine hydrochloride
• 1219972-56-1
• 3-((2,4,5-Trichlorophenoxy)methyl)pyrrolidinehydrochloride
• 3-[(2,4,5-Trichlorophenoxy)methyl]pyrrolidinehydrochloride
• 3-[(2,4,5-trichlorophenoxy)methyl]pyrrolidine;hydrochloride
• AKOS015846284
• 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride

• MDL： MFCD13560357
• Inchi： 1S/C11H12Cl3NO.ClH/c12-8-3-10(14)11(4-9(8)13)16-6-7-1-2-15-5-7;/h3-4,7,15H,1-2,5-6H2;1H
• InChI Key： VWWJYHMYMCNYSG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCC1CNCC1)Cl)Cl.Cl

Computed Properties

• Exact Mass: 316.972175g/mol
• Monoisotopic Mass: 314.975125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride

Introduction to 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride (CAS No. 1219972-56-1) in Modern Chemical and Pharmaceutical Research

The compound 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride, identified by the CAS number 1219972-56-1, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this substance integrates a trichlorophenoxy moiety with a methylpyrrolidine backbone, creating a versatile scaffold that has been explored for various biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage heterocyclic structures to enhance bioactivity. The pyrrolidine ring, a prominent feature in 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride, is well-documented for its role in modulating biological pathways. This nitrogen-containing heterocycle is frequently incorporated into drug candidates due to its ability to interact with biological targets in a manner that promotes therapeutic effects. The presence of the trichlorophenoxy group further enhances the compound's potential by introducing lipophilicity and electronic properties that can influence its pharmacokinetic profile.

One of the most compelling aspects of 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride is its versatility in drug design. Researchers have utilized this compound as a building block for synthesizing derivatives with tailored biological activities. For instance, studies have demonstrated its utility in developing compounds with potential antimicrobial and anti-inflammatory properties. The trichlorophenoxy moiety, known for its electron-withdrawing nature, can modulate the reactivity of adjacent functional groups, enabling precise tuning of biological responses.

Recent advancements in computational chemistry have further illuminated the potential of 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride. Molecular modeling studies have revealed that this compound can interact with specific protein targets through both hydrophobic and hydrogen bonding interactions. These insights have guided the design of more potent and selective drug candidates. Additionally, the hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more amenable for formulation into pharmaceutical products.

The exploration of 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride extends beyond academic research into clinical applications. Preclinical studies have indicated that derivatives of this compound exhibit promising activity against certain disease states. While further research is necessary to fully elucidate its therapeutic potential, these findings underscore the importance of continued investigation into this class of molecules. The ability to modify the core structure while maintaining bioactivity offers a strategic advantage in drug development pipelines.

From a synthetic chemistry perspective, 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride serves as an excellent starting point for exploring new synthetic methodologies. The combination of chloro and hydroxyl functionalities provides multiple sites for chemical modification, enabling access to a diverse array of derivatives. This flexibility has been exploited in developing novel synthetic routes that improve yield and purity, critical factors in large-scale pharmaceutical production.

The environmental impact of pharmaceutical compounds is also a growing concern in modern research. The design of 3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride has taken into account principles of green chemistry, aiming to minimize waste and hazardous byproducts during synthesis. By optimizing reaction conditions and utilizing sustainable solvents, researchers are working towards reducing the ecological footprint of drug development processes.

In conclusion,3-(2,4,5-Trichlorophenoxy)methylpyrrolidinehydrochloride (CAS No. 1219972-56-1) represents a promising candidate in chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and applications,this compound is poised to play an increasingly important role in addressing unmet medical needs.